2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride

• Molecular Formula: C8H20ClNO
• Molecular Weight: 181.70 g/mol
• IUPAC Name: 2-(3,3-dimethylbutylamino)ethanol;hydrochloride
• InChI: InChI=1S/C8H19NO.ClH/c1-8(2,3)4-5-9-6-7-10;/h9-10H,4-7H2,1-3H3;1H
• InChI Key: YCAYGHZMFYEQAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCNCCO.Cl

Description

2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride is a chemical compound with the molecular formula C8H20ClNO. It is commonly used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride typically involves the reaction of 3,3-dimethylbutylamine with ethylene oxide, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions often include controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of automated systems and quality control measures is essential to maintain consistency in the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: The compound can participate in substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and alkylating agents are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and chemical analysis.

Biology: Employed in the study of biochemical pathways and cellular processes.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[(3,3-Dimethylbutan-2-yl)amino]ethan-1-ol hydrochloride
• 2-[(3,3-Dimethylbutyl)amino]ethanol

Uniqueness

2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride is unique due to its specific chemical structure, which imparts distinct properties and reactivity. Its ability to undergo various chemical reactions and its wide range of applications make it a valuable compound in scientific research.